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Compound of Interest

Decarbazolyl Desmethyl!
Compound Name:

Carvedilol
CAS No.: 114849-42-2
Cat. No.: B130594

Get Quote

Executive Summary & Chemical Intelligence

Decarbazolyl Desmethyl Carvedilol is a specific degradation product and process impurity of
the beta-blocker Carvedilol.[1] Unlike the parent compound, this molecule lacks the carbazole
moiety and has undergone O-demethylation, resulting in a phenolic-amine structure.[1]

Effective disposal requires understanding its specific functional reactivity.[1] It is not merely
"chemical waste"; it is a bioactive pharmaceutical intermediate containing a phenol group
(corrosive, skin absorption hazard) and a secondary amine (sensitizer).[1]

Chemical Identity Profile
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Parameter Technical Detail

) 3-[2-(2-hydroxyphenoxy)ethylamino]propane-
Systematic Name

1,2-diol
Molecular Formula C11H17NOa4
Molecular Weight 227.26 g/mol

Phenol (Ar-OH), Secondary Amine (-NH-),

Key Functional Groups - .
Vicinal Diol

Soluble in DMSO, Methanol, Water (pH

Solubility
dependent)

Not P/U-listed; classify as Characteristic
RCRA Status . . .
Hazardous Waste (Toxic/Corrosive potential)

Hazard Causality & Safety Architecture

Why do we handle it this way? Standard generic safety protocols are insufficient for phenolic
amines.[1] The following specific hazards dictate our engineering controls:

e The Phenol Moiety (Skin Absorption): The "Desmethyl" designation implies a free hydroxyl
group on the aromatic ring.[1] Phenols are rapidly absorbed through the skin and can cause
systemic toxicity and protein denaturation.[1] Nitrile gloves alone are often insufficient for
prolonged contact with phenols; double-gloving or using laminated film gloves (e.g., Silver
Shield) is recommended for concentrated stock handling.[1]

e The Secondary Amine (Sensitization): Amines are potent sensitizers.[1] Inhalation of dusts or
aerosols can lead to occupational asthma.[1] HEPA filtration is non-negotiable.[1]

o Environmental Persistence: As a pharmaceutical derivative, it must be destroyed via
incineration to prevent bioactive accumulation in water systems.[1][2]

Operational Disposal Protocol

This protocol is designed as a self-validating system. You cannot proceed to the next step
without verifying the condition of the previous one.
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Workflow Visualization: Disposal Decision Matrix

The following logic flow dictates the disposal route based on physical state and concentration.

Waste Generation

(Decarbazolyl Desmethyl Carvedilol)

Determine Physical State

L\

Solid Waste Liquid Waste
(Vials, Powder, Wipes) (HPLC Effluent, Stock)

Double Bag & Seal

Solvent Composition Check
(Halogenated vs Non-Halogenated)

Stream A: High Temp Incineration

i 0,
(Solid Pharma Waste) Contains >2% Halogens

Mostly Organics/Aq

Stream B: Halogenated Solvents Stream C: Non-Halogenated
(DCM/Chloroform mixes) (Methanol/Water mixes)

Validation Step:
Log Weight & Verify pH

Click to download full resolution via product page

Caption: Logic flow for segregating Decarbazolyl Desmethyl Carvedilol waste streams to
ensure regulatory compliance and incineration efficiency.

Step-by-Step Procedure
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Phase 1: Solid Waste (Reference Standards & Contaminated
Debris)

Applicability: Expired reference standards, weighing boats, contaminated gloves.

Primary Containment: Place the vial or debris immediately into a clear polyethylene bag.[1]
Do not bulk with general trash.[1]

o Solvation (Empty Vials Only): If a vial appears empty but contained the substance, rinse
once with Methanol.[1] Add rinsate to Liquid Waste (Phase 2).[1]

o Segregation: Place the sealed bag into the Yellow Pharmaceutical Waste Bin (or site-specific
equivalent for incineration).

o Labeling: Affix a label reading: "Contains Pharmaceutical Impurity: Decarbazolyl Desmethyl
Carvedilol. Incinerate Only."

Phase 2: Liquid Waste (HPLC Effluent & Stock Solutions)
Applicability: Mobile phases containing the impurity.[1]

o pH Verification (The Self-Validating Step):
o Action: Check the pH of the waste container before adding the impurity solution.

o Logic: This compound contains an amine.[1][3][4][5] Mixing it with highly acidic waste
containing oxidizers (like Nitric Acid) could generate heat or reaction byproducts.[1]
Ensure waste stream is pH 4-10.[1]

e Solvent Segregation:
o If dissolved in Methanol/Acetonitrile/Water: Non-Halogenated Organic Waste.[1]
o If dissolved in DCM/Chloroform: Halogenated Waste.[1]

o Deactivation (Optional but Recommended for High Concentrations):

o For concentrated stock solutions (>10 mg/mL), dilute 1:10 with Methanol before disposal
to reduce localized corrosivity in the waste drum.
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Spill Response & Decontamination

In the event of a powder spill, dry sweeping is prohibited due to the sensitization risk.

o Evacuate & PPE: Clear the immediate area. Don Tyvek sleeves, double nitrile gloves, and
N95/P100 respiratory protection.

o Solvent Dampening: Cover the spill with a paper towel dampened with Methanol.[1] This
increases solubility and prevents dust generation.[1]

» Wipe & Contain: Wipe up the material.[1][6] The phenol group makes it sticky; a second wipe
with water/detergent is required to remove the corrosive residue.

 Verification: Check the surface with a UV lamp (254 nm).[1] While the carbazole is gone, the
phenolic ring may still fluoresce or absorb UV, indicating residue.

Regulatory & Compliance Framework

Strict adherence to these regulations protects the license to operate.[1]

o US EPA (RCRA): While not explicitly P-listed, this substance should be managed under 40
CFR 266 Subpart P (Hazardous Waste Pharmaceuticals) if your facility opts in, or as
characteristic hazardous waste.[1]

» Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1] Sewer
disposal is strictly prohibited.[1][6]

Documentation Requirements

Document Required Entry

Waste Manifest Must list "Pharmaceutical Waste - Toxic/Irritant"

| torv L Deduct disposed mass from "Controlled
nventory Log .
Reference Standards" inventory

) Signature required upon transfer to EHS/Waste
Chain of Custody vend
endor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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